Cas no 26326-58-9 (9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI))

• Product Name: 9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI)
• CAS No: 26326-58-9
• MF: C₂₀H₂₄N₁₀O₆S₂
• MW: 564.597959518433
• CID: 287659
• PubChem ID: 274156
• Update Time: 2025-04-19

9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-[2-amino-6-[2-amino-9-[3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]purin-6-yl]disulfanyl-purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3-ol
• AC1L6U2Y
• AC1Q4YX9
• AG-K-12327
• AR-1D6721
• CTK4F7653
• NSC119984
• NSC-119984
• 26326-58-9
• DTXSID20297990
• 9H-Purine,6,6''-dithiobis[9-(3-deoxy-b-D-erythro-pentofuranosyl)- (8CI)

• Inchi： 1S/C20H24N10O6S2/c21-19-25-13-11(23-5-29(13)17-9(33)1-7(3-31)35-17)15(27-19)37-38-16-12-14(26-20(22)28-16)30(6-24-12)18-10(34)2-8(4-32)36-18/h5-10,17-18,31-34H,1-4H2,(H2,21,25,27)(H2,22,26,28)
• InChI Key： NHZXAIMXKFIMFV-UHFFFAOYSA-N
• SMILES： S(C1C2=C(N=C(N)N=1)N(C=N2)C1C(CC(CO)O1)O)SC1C2=C(N=C(N)N=1)N(C=N2)C1C(CC(CO)O1)O

Computed Properties

• Exact Mass: 564.13252
• Monoisotopic Mass: 564.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 289Ų

Experimental Properties

• Density: 2.19
• Boiling Point: 1089.5°Cat760mmHg
• Flash Point: 612.7°C
• Refractive Index: 2.03
• PSA: 238.62
• LogP: 0.37360